Cas no 1402465-82-0 (4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde)

4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a reactive aldehyde group and a bromo-substituted triazole ring, enabling diverse functionalization through cross-coupling, nucleophilic substitution, and condensation reactions. The methyl group at the 1-position enhances stability while maintaining reactivity. This compound is particularly valuable in the development of triazole-based scaffolds for medicinal chemistry, agrochemicals, and materials science. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a useful intermediate for constructing complex molecular architectures. The product is typically supplied with high purity to ensure reproducibility in research applications.

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde structure

1402465-82-0 structure

Product Name:4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde

CAS No:1402465-82-0

MF:C₄H₄BrN₃O

MW:190

MDL:MFCD28130318

CID:2135334

PubChem ID:84771340

Update Time:2025-05-27

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde
- 4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
- CID 84771340
- 1H-1,2,3-Triazole-5-carboxaldehyde, 4-bromo-1-methyl-
- 5-bromo-3-methyltriazole-4-carbaldehyde
- C77440
- SCHEMBL12988708
- CS-0139495
- EN300-217191
- MFCD28130318
- 1402465-82-0
- ALBB-037351
- DA-21329
- CGC46582
- MDL： MFCD28130318
- Inchi： 1S/C4H4BrN3O/c1-8-3(2-9)4(5)6-7-8/h2H,1H3
- InChI Key： VEENYDFRMABVST-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)N(C)N=N1

Computed Properties

Exact Mass: 188.95377g/mol
Monoisotopic Mass: 188.95377g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.8
XLogP3: 0.5

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde Pricemore >>

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abcr	AB543270-250 mg	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde; .	1402465-82-0		250mg	€776.50	2023-06-14
abcr	AB543270-1 g	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde; .	1402465-82-0		1g	€1498.00	2023-06-14
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Chemenu	CM458582-100mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	95%+	100mg	$345	2023-02-02
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